5-bromo-2-chloro-N-(2,4-dimethylphenyl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-(2,4-dimethylphenyl)benzamide
• InChI: InChI=1S/C15H13BrClNO/c1-9-3-6-14(10(2)7-9)18-15(19)12-8-11(16)4-5-13(12)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: QFSKOLNMIOGVOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C=CC(=C2)Br)Cl)C
• Molecular Formula: C15H13BrClNO
• Molecular Weight: 338.62 g/mol

Description

5-bromo-2-chloro-N-(2,4-dimethylphenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is a member of the benzamide family and is commonly referred to as BDCM.

Mechanism of Action

The mechanism of action of BDCM is not fully understood. However, studies have shown that it works by inhibiting certain enzymes and proteins in the body. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
BDCM has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have anti-microbial properties by inhibiting the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BDCM in lab experiments is its low toxicity. It has been shown to be relatively safe even at high doses. However, one limitation of using BDCM is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on BDCM. One area of interest is its potential use as a diagnostic tool for certain diseases. Another area of interest is its potential use in combination with other drugs to enhance their therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of BDCM and to identify any potential side effects.
Conclusion:
In conclusion, BDCM is a promising compound that has gained significant attention in scientific research. Its potential therapeutic properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of BDCM involves the reaction of 2,4-dimethylphenylamine with 5-bromo-2-chlorobenzoyl chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain BDCM in its pure form.

Scientific Research Applications

BDCM has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities. Studies have also shown that BDCM has the potential to be used as a diagnostic tool for certain diseases.